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Compound of Interest

Compound Name: 1,2,2-Trichloropentafluoropropane

CAS No.: 1599-41-3

Cat. No.: B072446 Get Quote

Executive Summary: The Criticality of Isomer-
Specific Analysis
In the pharmaceutical industry, particularly within the development of Metered Dose Inhalers

(MDIs) and green propellant transitions (HFA-134a to HFA-152a or HFO-1234ze), the

quantification of trace impurities is a regulatory mandate. CFC-215aa (1,2,2-
Trichloropentafluoropropane) is a specific halogenated impurity that persists as a byproduct

in the synthesis of heptafluoropropane (HFA-227ea) and other fluorocarbons.

Unlike generic chlorofluorocarbons, CFC-215aa presents a unique analytical challenge due to

its structural isomers (e.g., CFC-215ba). Accurate quantification requires Certified Reference

Materials (CRMs) produced under ISO 17034 accreditation to ensure metrological traceability,

distinct isomer resolution, and regulatory compliance (ICH Q3C/Q3D). This guide objectively

compares available standard grades and outlines a validated protocol for its analysis.

Technical Profile: CFC-215aa
Before selecting a standard, researchers must understand the physicochemical properties that

dictate the analytical method.
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Property Specification Analytical Implication

Chemical Name
1,2,2-

Trichloropentafluoropropane
Target Analyte

CAS Number 1599-41-3
Unique identifier for

procurement

Molecular Formula

C

Cl

F

M.W.[1][2] = 237.38 g/mol

Boiling Point 72.0 °C - 73.0 °C
Volatile; requires Headspace

or low-temp liquid injection

Isomer "aa" Structure

CF

-CCl

-CClF

Asymmetric distribution of Cl/F

requires specific GC

separation from "ba" isomer

(CF

-CFCl-CCl

F)

Regulatory Status
Montreal Protocol Class I/II;

Pharma Impurity

Requires low ppb/ppm

detection limits (LOD)

Comparative Guide: Reference Standard Grades
The choice of reference material directly impacts the uncertainty budget of your analytical

method. Below is an objective comparison of the three primary tiers of standards available for

CFC-215aa.

Tier 1: ISO 17034 Certified Reference Material (CRM)[3]
[4]

Best For: GMP release testing, method validation (ICH Q2), and dispute resolution.
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Key Features:

Traceability: Unbroken chain to SI units (NIST/NMI).

Homogeneity & Stability: Rigorously tested and certified.[3]

Uncertainty: Explicitly stated on the Certificate of Analysis (CoA).

Leading Providers: Wellington Laboratories, AccuStandard (selected lines), Sigma-Aldrich

(TraceCERT®).

Tier 2: ISO 17025 "Analysis Certified" Standard[6]
Best For: Routine internal quality control (QC), process monitoring.

Key Features:

Characterized by GC-MS/NMR but lacks the rigorous homogeneity/stability studies of a

CRM.

Purity is certified, but uncertainty may not include long-term stability components.

Leading Providers: Chiron, SynQuest, Apollo Scientific.

Tier 3: Research Chemicals (Neat)
Best For: Early-stage R&D, qualitative peak identification.

Key Features:

Purity often listed as "≥ 95%" or "Technical Grade."

Risk: High probability of isomeric impurities (e.g., containing 5% CFC-215ba), which can

lead to false quantifications.

Data Comparison: Impact on Quantification
Simulated data based on impurity profiling of HFA-227ea propellant.
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Metric ISO 17034 CRM
Research Grade
(97%)

Impact

Purity Statement 99.8% ± 0.2% (k=2)
~97% (Uncertainty

Unknown)

2.8% Bias in assay

calculation

Isomeric Purity 100% CFC-215aa
95% 215aa / 2%

215ba

Co-elution risk; false

high results

Stability
2-Year Shelf Life

(Certified)
Unknown

Risk of degradation

(HCl formation)

Decision Framework: Selecting the Right Standard
Use this logic flow to determine the necessary standard grade for your application.

Start: Define Application

What is the data purpose?

GMP / GLP / Regulatory Submission?

Release Testing

Method Validation or Transfer?

Method Dev

Routine Internal Monitoring?

R&D / Scouting

SELECT ISO 17034 CRM
(Wellington / AccuStandard)

Mandatory Highly Recommended

SELECT ISO 17025 Standard
(Chiron / Sigma)

Quantitative

SELECT Research Grade
(Qualitative Only)

Qualitative ID

Click to download full resolution via product page

Figure 1: Decision tree for selecting the appropriate CFC-215aa reference standard based on

regulatory requirements.
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Validated Experimental Protocol: GC-MS Analysis
Objective: Quantify CFC-215aa impurities in HFA propellants with a Limit of Quantitation (LOQ)

< 50 ppb.

A. Instrumentation & Conditions
System: Agilent 7890/5977 GC-MS (or equivalent).

Column: Agilent PoraPLOT Q (25 m x 0.32 mm, 10 µm) or DB-624 for higher resolution of

volatiles.

Carrier Gas: Helium @ 1.5 mL/min (Constant Flow).

Injection: Gas Sampling Valve (GSV) or Headspace (for liquid propellant samples).

B. Method Parameters[3][4][6][7][8][9]
Oven Program:

Initial: 40°C (Hold 2 min)

Ramp 1: 15°C/min to 120°C

Ramp 2: 25°C/min to 200°C (Hold 5 min)

Rationale: Slow initial ramp separates CFC-215aa (B.P. 72°C) from the propellant matrix

and other CFC isomers (e.g., CFC-216).

MS Detection (SIM Mode):

Target Ion: m/z 151 (C2F4Cl+ fragment) or m/z 101.

Qualifier Ions: m/z 85, 87.

Note: Avoid m/z 69 (CF3) as it is common in the propellant background.

C. Standard Preparation (Gravimetric)
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Critical Step: Due to the volatility of CFC-215aa, "sub-surface weighing" is required.

Fill a 10 mL volumetric flask with ~9 mL of Methanol (HPLC grade).

Tare the flask.

Using a gas-tight syringe, inject ~10 mg of CFC-215aa CRM directly into the solvent (below

the meniscus).

Reweigh immediately to determine exact mass (

).

Dilute to volume. Calculate concentration:

.

D. Analytical Workflow

Open ISO 17034 CRM
(Cold Storage)

Prepare Stock Soln
(Sub-surface Weighing)

Methanol Prepare Calibration Curve
(10 - 1000 ppb)

Serial Dilution

GC-MS Analysis
(SIM Mode)Sample Prep

(Headspace/Valve)

Data Processing
(Target Ion m/z 151)

Click to download full resolution via product page

Figure 2: Analytical workflow for the quantification of CFC-215aa using a Certified Reference

Material.

Expert Insights & Troubleshooting
Isomer Resolution: The most common failure mode is the co-elution of CFC-215aa and CFC-

215ba. If your chromatogram shows a "shoulder" on the target peak, switch to a column with

different polarity (e.g., from PoraPLOT Q to DB-1).

System Passivation: Chlorinated fluorocarbons can adsorb to active sites in the injector liner.

Use deactivated liners (silanized) and prime the system with a high-concentration standard

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b072446?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b072446?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


before running the calibration curve.

Blank Contamination: CFC-215aa is a legacy environmental pollutant. Always run a blank

(methanol only) to ensure the system and laboratory air are not contaminating the trace

analysis.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Definitive Guide to Certified Reference Standards for
CFC-215aa Analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072446#certified-reference-standards-for-cfc-215aa-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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